Cas no 2248389-20-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methylphenyl)cyclobutane-1-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methylphenyl)cyclobutane-1-carboxylate
• CAS No: 2248389-20-8
• MF: C₂₀H₁₇NO₄
• MW: 335.353285551071
• CID: 5937816
• PubChem ID: 165719046
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methylphenyl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248389-20-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methylphenyl)cyclobutane-1-carboxylate
• EN300-6517824

• Inchi： 1S/C20H17NO4/c1-13-7-2-5-10-16(13)20(11-6-12-20)19(24)25-21-17(22)14-8-3-4-9-15(14)18(21)23/h2-5,7-10H,6,11-12H2,1H3
• InChI Key： AAHXIJWRYXITQE-UHFFFAOYSA-N
• SMILES： O(C(C1(C2C=CC=CC=2C)CCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 335.11575802g/mol
• Monoisotopic Mass: 335.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methylphenyl)cyclobutane-1-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methylphenyl)cyclobutane-1-carboxylate (CAS No. 2248389-20-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methylphenyl)cyclobutane-1-carboxylate (CAS No. 2248389-20-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining a cyclobutane core with an isoindole-1,3-dione moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting inflammation and metabolic disorders, which are among the most searched topics in AI-driven drug development.

One of the key features of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methylphenyl)cyclobutane-1-carboxylate is its structural rigidity, attributed to the cyclobutane ring. This property is highly sought after in medicinal chemistry, as it can enhance binding affinity to biological targets. Recent studies have explored its role as a precursor for small-molecule inhibitors, a hot topic in cancer therapeutics and autoimmune disease research. The integration of such compounds into high-throughput screening platforms has been a trending subject in AI-powered drug discovery forums.

From a synthetic chemistry perspective, the isoindole-1,3-dione fragment in this compound offers excellent opportunities for derivatization. This aligns with the growing demand for customizable scaffolds in precision medicine, a frequently searched term in modern biomedical literature. The presence of the 2-methylphenyl group further enhances its lipophilicity, making it a candidate for improving blood-brain barrier permeability—a critical factor in central nervous system (CNS) drug design.

In materials science, CAS No. 2248389-20-8 has been investigated for its potential in polymeric applications. Its bifunctional reactivity allows it to act as a cross-linking agent or a monomer in high-performance polymers. This ties into the broader trend of sustainable materials, a dominant theme in green chemistry discussions. The compound’s thermal stability and compatibility with biodegradable polymers have also been noted in recent patents.

Analytical characterization of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methylphenyl)cyclobutane-1-carboxylate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are frequently queried in scientific databases, reflecting the compound’s complexity and the need for precise quality control. Its chromatographic behavior has also been studied to optimize purification protocols, a common challenge in process chemistry.

Looking ahead, the demand for CAS No. 2248389-20-8 is expected to rise due to its dual utility in life sciences and advanced materials. Its alignment with AI-augmented research trends and sustainability goals positions it as a compound of enduring relevance. Future studies may explore its structure-activity relationships (SAR) in greater depth, a topic consistently ranking high in pharmacology-related searches.